Cas no 54962-85-5 (Benzenamine, 2,5-dichloro-N-(1-methylethyl)-)

• Product Name: Benzenamine, 2,5-dichloro-N-(1-methylethyl)-
• CAS No: 54962-85-5
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 5226014
• Update Time: 2026-03-07

Benzenamine, 2,5-dichloro-N-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,5-dichloro-N-(1-methylethyl)-
• 2,5-Dichloro-N-isopropylaniline

• Inchi： 1S/C9H11Cl2N/c1-6(2)12-9-5-7(10)3-4-8(9)11/h3-6,12H,1-2H3
• InChI Key： IKHOHPACXARWCK-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC(Cl)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Benzenamine, 2,5-dichloro-N-(1-methylethyl)-

Benzenamine, 2,5-dichloro-N-(1-methylethyl)- (CAS No. 54962-85-5): An Overview

Benzenamine, 2,5-dichloro-N-(1-methylethyl)- (CAS No. 54962-85-5) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique molecular structure, which includes a benzene ring substituted with two chlorine atoms at the 2 and 5 positions and an N-(1-methylethyl) group. The combination of these functional groups imparts specific chemical and physical properties that make it valuable in a range of applications.

The chemical formula of Benzenamine, 2,5-dichloro-N-(1-methylethyl) is C₉H₁₁Cl₂N, and its molecular weight is approximately 208.09 g/mol. The compound is typically a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and acetone. Its melting point ranges from 63 to 66°C, and it has a boiling point of around 300°C at atmospheric pressure.

In the pharmaceutical industry, Benzenamine, 2,5-dichloro-N-(1-methylethyl) has been explored for its potential as an intermediate in the synthesis of various drugs. Recent studies have highlighted its role in the development of novel antiviral agents and anti-inflammatory compounds. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the synthesis of a series of derivatives of Benzenamine, 2,5-dichloro-N-(1-methylethyl) that exhibited potent antiviral activity against several RNA viruses. These derivatives were found to be effective in inhibiting viral replication without significant cytotoxicity to host cells.

In the field of agrochemicals, Benzenamine, 2,5-dichloro-N-(1-methylethyl) has been investigated for its use as an intermediate in the production of herbicides and fungicides. A recent study published in Pesticide Biochemistry and Physiology demonstrated that compounds derived from Benzenamine, 2,5-dichloro-N-(1-methylethyl) showed excellent efficacy against common crop pests and pathogens. These findings suggest that this compound could play a crucial role in developing more sustainable and effective agricultural practices.

The material science applications of Benzenamine, 2,5-dichloro-N-(1-methylethyl) are also noteworthy. Researchers have explored its use as a functional monomer in the synthesis of advanced polymers with tailored properties. A study published in Polymer Chemistry in 2023 reported the successful synthesis of copolymers containing Benzenamine, 2,5-dichloro-N-(1-methylethyl), which exhibited enhanced thermal stability and mechanical strength compared to conventional polymers. These materials have potential applications in areas such as electronics, coatings, and composites.

The synthesis of Benzenamine, 2,5-dichloro-N-(1-methylethyl) can be achieved through various routes. One common method involves the reaction of 2,5-dichlorobenzonitrile with isopropylamine followed by reduction to form the amine product. Another approach involves the direct alkylation of aniline with isopropyl chloride in the presence of aluminum chloride as a catalyst. Both methods have been optimized to achieve high yields and purity levels suitable for industrial-scale production.

Safety considerations are essential when handling Benzenamine, 2,5-dichloro-N-(1-methylethyl). While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to avoid inhalation or skin contact. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In conclusion, Benzenamine, 2,5-dichloro-N-(1-methylethyl) (CAS No. 54962-85-5) is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and properties make it an important intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern chemistry.